Cas no 1351589-51-9 (2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide
• CAS No: 1351589-51-9
• MF: C₁₄H₁₈N₄O₃S
• MW: 322.382721424103
• CID: 6594403
• PubChem ID: 56764415
• Update Time: 2025-10-30

2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide
• 3-methoxy-1-methyl-N-[2-oxo-2-(2-thiophen-2-ylethylamino)ethyl]pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 3-methoxy-1-methyl-N-[2-oxo-2-[[2-(2-thienyl)ethyl]amino]ethyl]-
• SR-01000926487
• 3-methoxy-1-methyl-N-(2-oxo-2-((2-(thiophen-2-yl)ethyl)amino)ethyl)-1H-pyrazole-4-carboxamide
• F5981-0250
• SR-01000926487-1
• 2-[(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido]-N-[2-(thiophen-2-yl)ethyl]acetamide
• VU0529281-1
• 1351589-51-9
• AKOS024528820

• Inchi： 1S/C14H18N4O3S/c1-18-9-11(14(17-18)21-2)13(20)16-8-12(19)15-6-5-10-4-3-7-22-10/h3-4,7,9H,5-6,8H2,1-2H3,(H,15,19)(H,16,20)
• InChI Key： GNHNRASZHPLFHL-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCC(=O)NCCC2SC=CC=2)=O)C(OC)=N1

Computed Properties

• Exact Mass: 322.10996162g/mol
• Monoisotopic Mass: 322.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide

Introduction to 2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide (CAS No. 1351589-51-9)

2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide, with the CAS number 1351589-51-9, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound, characterized by its unique structural features, including a pyrazole ring and a thiophene moiety, has been the subject of numerous studies aimed at elucidating its biological activities and therapeutic potential.

The molecular structure of 2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide is composed of a central pyrazole ring substituted with a methoxy and methyl group at the 3-position, and a formamido group at the 4-position. The formamido group is further substituted with an N-linked 2-thiophenylethyl acetamide moiety. This intricate arrangement of functional groups imparts the compound with a diverse range of chemical properties, making it an attractive candidate for various biological investigations.

Recent research has highlighted the potential of 2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide in the treatment of various diseases. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory responses. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide has also demonstrated significant antioxidant activity. The presence of the thiophene moiety and the methoxy group contributes to its ability to scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in conditions such as neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression.

The pharmacological profile of 2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-2-(thiophen-2-y l)ethylacetamide has been further explored through in vitro and in vivo studies. In vitro assays have shown that this compound can effectively inhibit the activity of various enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it may have broad-spectrum anti-inflammatory effects, making it a valuable lead compound for drug discovery efforts.

In vivo studies have also provided valuable insights into the pharmacokinetic properties of 2-(3-methoxy-1-methyl-1H-pyrazol -4-y l)formamido-N - 2 - (thiophen - 2 - yl ) ethyl acetamide. Animal models have demonstrated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential therapeutic agent. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, further supporting its potential for clinical development.

The structural diversity and biological activities of 2 -( 3 - methoxy - 1 - methyl - 1 H - pyrazol - 4 - yl ) formamido - N - 2 -( thiophen - 2 - yl ) ethyl acetamide have also inspired researchers to explore its synthetic derivatives. By modifying various functional groups within the molecule, scientists aim to optimize its pharmacological properties and enhance its therapeutic efficacy. For instance, substituting the thiophene moiety with other heterocyclic rings or altering the position of the methoxy group can lead to compounds with improved selectivity and potency.

In conclusion, 2 -( 3 - methoxy - 1 - methyl - 1 H - pyrazol - 4 - yl ) formamido - N - 2 -( thiophen - 2 - yl ) ethyl acetamide (CAS No. 1351589 - 51 - 9) represents a promising compound with diverse biological activities and therapeutic potential. Its unique molecular structure, combined with its anti-inflammatory and antioxidant properties, makes it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.